4-[(mesityloxy)acetyl]morpholine

• IUPAC Name: 1-morpholin-4-yl-2-(2,4,6-trimethylphenoxy)ethanone
• InChI: InChI=1S/C15H21NO3/c1-11-8-12(2)15(13(3)9-11)19-10-14(17)16-4-6-18-7-5-16/h8-9H,4-7,10H2,1-3H3
• InChI Key: WGXBEARTNXLGED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OCC(=O)N2CCOCC2)C
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

4-[(mesityloxy)acetyl]morpholine is a chemical compound that has gained significant attention in scientific research in recent years. It is a morpholine derivative that has been synthesized for various applications, including medicinal and pharmaceutical research.

Scientific Research Applications

4-[(mesityloxy)acetyl]morpholine has been extensively used in medicinal and pharmaceutical research due to its unique properties. It has been studied for its potential as an anticancer agent, anti-inflammatory agent, and antiplatelet agent. It has also been studied for its potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 4-[(mesityloxy)acetyl]morpholine is not fully understood. However, it is believed to exert its effects by inhibiting various enzymes and signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and platelet aggregation. It has also been shown to modulate the activity of various neurotransmitters, such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
4-[(mesityloxy)acetyl]morpholine has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[(mesityloxy)acetyl]morpholine in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its low solubility in aqueous solutions. This can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for research involving 4-[(mesityloxy)acetyl]morpholine. One area of research could focus on optimizing the synthesis method to improve yield and purity. Another area of research could focus on elucidating the mechanism of action of the compound. Additionally, research could focus on developing new derivatives of 4-[(mesityloxy)acetyl]morpholine with improved properties for specific applications. Finally, research could focus on testing the compound in clinical trials to evaluate its potential as a therapeutic agent for various diseases.
In conclusion, 4-[(mesityloxy)acetyl]morpholine is a unique and versatile compound that has numerous applications in scientific research. Its synthesis method has been optimized, and it has been studied for its potential as an anticancer agent, anti-inflammatory agent, and antiplatelet agent. It has also been shown to have various biochemical and physiological effects, including reducing inflammation and pain and improving cognitive function. While there are limitations to its use in lab experiments, there are many potential future directions for research involving this compound.

Synthesis Methods

The synthesis of 4-[(mesityloxy)acetyl]morpholine involves the reaction of morpholine with mesityl chloride and acetic anhydride. The reaction takes place in the presence of a base catalyst, such as pyridine, and yields the final product in good yield and purity. The synthesis method has been optimized by various researchers to improve the yield and purity of the product.